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Compound of Interest

Compound Name: 2-Benzylaniline

Cat. No.: B1266149

An In-depth Technical Guide to 2-Benzylaniline

Introduction

2-Benzylaniline, also known as 2-aminodiphenylmethane, is an aromatic amine that serves as
a crucial building block in synthetic organic chemistry.[1][2] Its structure, featuring a benzyl
group attached to an aniline moiety, imparts unique chemical properties that make it a valuable
intermediate in the synthesis of various pharmaceuticals and other organic compounds.[1][3]
This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-benzylaniline, detailed experimental protocols, and its applications, particularly
in the field of drug development. It is intended for researchers, scientists, and professionals in
drug development who require a detailed understanding of this compound.

Physical and Chemical Properties

The fundamental physical and chemical characteristics of 2-Benzylaniline are summarized in
the table below. This data is essential for its handling, storage, and application in experimental
settings.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1266149?utm_src=pdf-interest
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/20/130
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.beilstein-journals.org/bjoc/articles/20/130
https://cymitquimica.com/cas/103-32-2/
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Formula CisHisN [21[41[5]
Molecular Weight 183.25 g/mol [2][4][5][6]
CAS Number 28059-64-5 [2][4]1[5]
Appearance Solid [41[6]
Melting Point 49-54 °C [4117]
Boiling Point 172-173 °C at 12 mmHg 41071
Flash Point 113 °C (closed cup)
Synonyms 2-Aminodiphenylmethane [415118]
1S/C13H13N/c14-13-9-5-4-8-
InChl 12(13)10-11-6-2-1-3-7-11/h1- [4117
9H,10,14H2
DWOBGCPUQNFAFB-
InChlKey 41071
UHFFFAOYSA-N
SMILES NclccceeclCc2cccecec2 [4107]

Experimental Protocols

Detailed methodologies for the synthesis and analysis of 2-benzylaniline are critical for its

successful application in research and development.

Synthesis of 2-Benzylaniline

Several synthetic routes to 2-benzylaniline have been reported. Below are detailed protocols

for some common methods.

1. Synthesis from (E)-2-arylidene-3-cyclohexenones and Primary Amines

This method provides a catalyst- and additive-free synthesis of 2-benzyl N-substituted anilines.

[1]

© 2025 BenchChem. All rights reserved. 2/11

Tech Support


https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylaniline
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://pubchem.ncbi.nlm.nih.gov/compound/Benzylaniline
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scbt.com/p/2-benzylaniline-28059-64-5
https://www.coreychem.com/product/2-benzylaniline-cas-28059-64-5/
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.sigmaaldrich.com/SG/en/product/aldrich/235350
https://www.scientificlabs.ie/product/nitrogen-compounds/235350-10G
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/20/130
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Materials: (E)-2-arylidene-3-cyclohexenone (0.2 mmol), primary aliphatic amine (2.0 mmol),
Dimethoxyethane (DME) (2 mL).[1]

e Procedure:

o Combine (E)-2-arylidene-3-cyclohexenone and the primary aliphatic amine in a vial
containing a magnetic stirrer.[1]

o Add DME to the mixture.[1]

o Stir the reaction mixture at 60 °C.[1]

o Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]
o Upon completion, concentrate the solvent under reduced pressure.[1]

o Purify the residue by column chromatography on silica gel to obtain the 2-benzylaniline
product.[1]

2. Synthesis via Reductive Amination

This is an alternative two-step preparative method for mono-substituted N-benzylanilines.[9]

Step 1: Formation of Schiff Base

o Materials: Appropriate aniline, appropriate aldehyde.

o Procedure: React the aniline with the aldehyde to form a Schiff base.[9]

Step 2: Reduction of the Schiff Base
o Materials: Schiff base from Step 1, Sodium borohydride.

o Procedure: Reduce the formed Schiff base with sodium borohydride to yield the N-
benzylaniline.[9]

w

. Classical Synthesis from Aniline and Benzyl Chloride

Materials: Aniline (excess), Benzyl chloride, Sodium bicarbonate.[10]
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e Procedure:

o Heat a mixture of excess aniline and benzyl chloride.[10] The reaction can also be carried
out at lower temperatures or in a sodium carbonate solution.[10]

o The use of sodium bicarbonate is recommended for its purity and ease of handling.[10]
o After the reaction, cool the mixture and filter it.[10]

o Separate the aqueous and organic layers. Wash the organic layer with a saturated salt
solution.[10]

o Dry the amines with anhydrous sodium sulfate and filter again.[10]
o Remove the excess aniline by distillation under reduced pressure.[10]

o The 2-benzylaniline product will distill at 180°C / 12 mmHg.[10]

Analytical Characterization

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of synthesized 2-
benzylaniline and its derivatives can be confirmed using *H and 3C NMR spectroscopy.[11]

e Chromatography: Thin Layer Chromatography (TLC) is used for monitoring reaction
progress, and column chromatography is a standard method for purification.[1][9] Liquid
chromatography can also be used to confirm the formation of the target compound.[12]

Reactivity and Chemical Properties

2-Benzylaniline is an aromatic amine, and its reactivity is largely dictated by the amino group
and the two aromatic rings.

» Nucleophilicity and Basicity: The lone pair of electrons on the nitrogen atom makes the
amino group nucleophilic and basic. However, in aniline, this lone pair is delocalized into the
benzene ring through resonance, which reduces its availability and makes aniline less basic
than aliphatic amines like benzylamine.[13]
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Electrophilic Aromatic Substitution: The -NHz group is a strong activating group, directing
electrophilic aromatic substitution to the ortho and para positions of the aniline ring.[13]

Oxidation: 2-Benzylaniline can form oxidation products, which may be toxic and mutagenic.

[2]

N-Alkylation and N-Acylation: The amino group can undergo further reactions such as
alkylation and acylation. For instance, the reaction with benzyl chloride can lead to the
formation of dibenzylaniline if not properly controlled.[9][10]

Applications in Drug Development

2-Benzylaniline and its derivatives are of significant interest in medicinal chemistry and drug
development.

Antihistamines: It is a key intermediate in the synthesis of epinastine hydrochloride, an
antihistamine.[12][14]

Anticancer Agents: A series of water-soluble N-(3,4,5-trimethoxybenzyl)aniline salts, derived
from a benzylaniline core, have shown potent inhibitory activity against tubulin
polymerization and significant cytotoxicity in various cancer cell lines.[15]

Antibacterial Agents: N-benzylaniline derivatives have been investigated for their potential as
antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA).[16]

Anti-inflammatory Drugs: The non-steroidal anti-inflammatory drug (NSAID) Benzydamine
can be synthesized from N-benzylaniline.[17]

Other Pharmaceutical Applications: Derivatives of 2-benzylaniline have shown potential as
anti-depression and analgesic pharmaceuticals.[1] N-benzylaniline is also an important
precursor for drugs used to treat respiratory diseases.[18]

Visualizations
Experimental and Logical Workflows

The following diagrams illustrate the logical flow of the synthesis and application of 2-
benzylaniline.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.quora.com/Which-is-more-reactive-aniline-or-benzylamine
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.biosynth.com/p/FB02122/28059-64-5-2-benzylaniline
https://dergipark.org.tr/en/download/article-file/5235
http://www.orgsyn.org/demo.aspx?prep=CV1P0102
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://patents.google.com/patent/KR101859516B1/en
https://m.chemicalbook.com/ProductChemicalPropertiesCB9731860_EN.htm
https://pubmed.ncbi.nlm.nih.gov/8410995/
https://patents.google.com/patent/CN111499519A/en
https://en.wikipedia.org/wiki/Benzydamine
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.beilstein-journals.org/bjoc/articles/20/130
https://www.dpublication.com/wp-content/uploads/2019/07/6-A203-1.pdf
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/product/b1266149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

General Synthesis and Application Workflow for 2-Benzylaniline
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Caption: General workflow from synthesis to drug development application of 2-Benzylaniline.
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Synthesis from (E)-2-arylidene-3-cyclohexenones
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Caption: Experimental workflow for the synthesis of 2-benzylaniline derivatives.
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Caption: Logical workflow for the two-step reductive amination synthesis.

Safety and Handling

2-Benzylaniline requires careful handling due to its potential hazards.

¢ Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).

» Precautionary Statements:
o P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

o P280: Wear protective gloves/eye protection/face protection.
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o P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

o P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to do. Continue rinsing.

o Personal Protective Equipment (PPE): Dust mask (type N95 or equivalent), eye shields, and
gloves should be worn when handling the compound.

o Storage: Keep the container tightly closed in a dry and well-ventilated place.[19] It is
classified under Storage Class Code 11 as a combustible solid.

e Incompatible Materials: Oxidizing agents.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://patents.google.com/patent/KR101859516B1/en
https://patents.google.com/patent/KR101859516B1/en
https://www.quora.com/Which-is-more-reactive-aniline-or-benzylamine
https://m.chemicalbook.com/ProductChemicalPropertiesCB9731860_EN.htm
https://pubmed.ncbi.nlm.nih.gov/8410995/
https://pubmed.ncbi.nlm.nih.gov/8410995/
https://pubmed.ncbi.nlm.nih.gov/8410995/
https://patents.google.com/patent/CN111499519A/en
https://patents.google.com/patent/CN111499519A/en
https://en.wikipedia.org/wiki/Benzydamine
https://www.dpublication.com/wp-content/uploads/2019/07/6-A203-1.pdf
https://www.fishersci.com/store/msds?partNumber=AC437780050&countryCode=US&language=en
https://www.benchchem.com/product/b1266149#physical-and-chemical-properties-of-2-benzylaniline
https://www.benchchem.com/product/b1266149#physical-and-chemical-properties-of-2-benzylaniline
https://www.benchchem.com/product/b1266149#physical-and-chemical-properties-of-2-benzylaniline
https://www.benchchem.com/product/b1266149#physical-and-chemical-properties-of-2-benzylaniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266149?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact
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